Cas no 941954-86-5 (6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 941954-86-5
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 6225671
• PubChem ID: 16802528
• Update Time: 2025-06-27

6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• 6-ethyl-5-(3-hydroxypropylamino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• AKOS024649380
• 941954-86-5
• F2455-0275
• 6-ethyl-5-((3-hydroxypropyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C14H20N4O3/c1-4-9-8-16-12-10(11(9)15-6-5-7-19)13(20)18(3)14(21)17(12)2/h8,19H,4-7H2,1-3H3,(H,15,16)
• InChI Key： ANLAAKXWODACNE-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=C(CC)C=2NCCCO)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 941954-86-5)

The compound 6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 941954-86-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel heterocyclic scaffolds with potential therapeutic applications. This pyrido-pyrimidine derivative has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Pyrido-pyrimidine structures are well-known for their diverse pharmacological properties and have been extensively explored in the development of drugs targeting various diseases. The presence of multiple nitrogen atoms in this scaffold contributes to its ability to interact with biological macromolecules such as enzymes and receptors, which is crucial for drug efficacy. The specific substitution pattern in 6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione, including the ethyl, (3-hydroxypropyl)amino, and dimethyl groups, enhances its pharmacological profile by modulating its solubility, bioavailability, and binding affinity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of treatments for neurological disorders. The pyrido-pyrimidine core has been shown to exhibit neuroprotective effects by inhibiting specific kinases and enzymes involved in neurodegenerative pathways. For instance, research has demonstrated that derivatives of this class can modulate the activity of cyclin-dependent kinases (CDKs), which are implicated in processes such as cell cycle regulation and neuronal survival. The (3-hydroxypropyl)amino substituent plays a critical role in enhancing binding interactions with these targets, thereby improving therapeutic efficacy.

In addition to its neurological applications, 6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione has shown promise in combating infectious diseases. Preliminary studies indicate that this compound exhibits antiviral properties by interfering with viral replication mechanisms. The structural features of the molecule allow it to disrupt essential viral enzymes and pathways, thereby inhibiting the spread of infection. This makes it a valuable candidate for further investigation in the development of novel antiviral agents.

The synthesis of 6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to introduce the various substituents into the core scaffold. The optimization of these synthetic routes is crucial for scalable production and further functionalization of the compound.

Biological evaluation of this compound has revealed several interesting findings. In vitro assays have shown that it exhibits significant inhibitory activity against various kinases relevant to cancer progression. The dimethyl groups at the 1-position enhance its ability to bind to ATP pockets in these kinases, leading to potent inhibition of their activity. This has sparked interest in exploring its potential as an anticancer agent further.

The pharmacokinetic properties of 6-ethyl-5-(3-hydroxypropyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione are also under investigation. Studies have focused on understanding how its structural features influence absorption、distribution、metabolism、and excretion (ADME) profiles. The presence of polar functional groups such as the (3-hydroxypropyl)amino moiety affects solubility and permeability，which are critical factors for drug bioavailability. By fine-tuning these properties， researchers aim to develop derivatives with improved pharmacokinetic profiles suitable for clinical use.

Future directions in research on this compound include exploring its mechanism of action at a molecular level using advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide insights into how it interacts with biological targets and how these interactions lead to therapeutic effects. Additionally， computational modeling approaches can be employed to predict binding affinities and optimize drug-like properties through structure-based drug design.

The potential applications of 6-ethyl-5-(3-hydroxypropyl)amino-1，3-dimethyl-l H，2 H， 32 -dihydropyrido 23 -dipyrimidine - 24 -dione extend beyond neurological and infectious diseases。 Its unique structural framework suggests that it may also have utility in treating inflammatory disorders by modulating immune responses。 The ability to fine-tune its pharmacological properties through structural modifications opens up numerous possibilities for developing next-generation therapeutics。

In conclusion， 6 - ethyl - 5 - ( 32 - hydrox yprop yl ) amino - l ， 32 - dim eth yl - l H ， 22 H ， 32 H ， 42 H - py rid o23 - dipy rim id ine - 24 - dione ( CAS No 。 94195486 - 52 ) is a promising compound with significant therapeutic potential。 Its unique structural features ， combined with its favorable biological activities ， make it an attractive candidate for further research and development。 As our understanding of its pharmacological mechanisms continues to grow， so too will its potential applications across multiple disease areas。